Cas no 2138164-09-5 (1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2138164-09-5
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6157211
• PubChem ID: 165954714
• Update Time: 2025-10-29

1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2138164-09-5
• 1-ethyl-8-propyl-1-azaspiro[4.5]decan-4-one
• EN300-785453
• 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C14H25NO/c1-3-5-12-6-9-14(10-7-12)13(16)8-11-15(14)4-2/h12H,3-11H2,1-2H3
• InChI Key： UJNGODSXKINJEB-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC)C21CCC(CCC)CC2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one

1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138164-09-5): A Comprehensive Overview

1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138164-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of azaspiro derivatives, which are known for their versatility in drug discovery and material science. Its molecular formula and structural features make it a valuable intermediate for synthesizing more complex molecules.

The spirocyclic framework of 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one provides exceptional stability and conformational rigidity, making it an attractive candidate for applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting neurological and metabolic disorders. The compound's ethyl and propyl substituents further enhance its lipophilicity, which is crucial for optimizing drug-like properties.

In recent years, the demand for spirocyclic compounds like 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one has surged due to their role in addressing challenges in drug delivery systems and enzyme inhibition. The compound's ability to interact with biological targets while maintaining low toxicity profiles aligns with the growing focus on sustainable pharmaceuticals. This trend is reflected in the increasing number of patents and publications exploring its derivatives for central nervous system (CNS) therapies.

From a synthetic perspective, 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one is typically prepared through multi-step organic reactions involving cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed asymmetric reactions have been employed to improve yield and purity. These innovations cater to the pharmaceutical industry's need for cost-effective production of high-value intermediates.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, have been extensively studied to support its application in formulation development. Its compatibility with common organic solvents and resistance to degradation under physiological conditions make it suitable for long-term storage and scale-up processes.

Market analysts highlight the expanding role of 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one in the contract research organization (CRO) sector, where customized molecular solutions are in high demand. The compound's versatility enables its use in high-throughput screening platforms and combinatorial chemistry libraries, addressing the pharmaceutical industry's need for diverse molecular entities.

Environmental considerations have also influenced research on 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one, with efforts focused on developing green chemistry approaches for its synthesis. Recent advancements in biocatalysis and flow chemistry have demonstrated potential for reducing waste generation while maintaining high efficiency in producing this valuable intermediate.

Looking ahead, the scientific community anticipates broader applications of 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one in personalized medicine and targeted drug delivery systems. Its structural features make it amenable to modifications that could yield compounds with enhanced blood-brain barrier permeability or receptor specificity, addressing unmet medical needs in neurology and oncology.

For researchers and industry professionals seeking detailed technical specifications, 1-Ethyl-8-propyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138164-09-5) represents a compelling case study in the intersection of structural complexity and therapeutic potential. Continued exploration of its properties and applications is expected to yield significant contributions to the field of drug discovery and materials science in the coming years.